Cas no 851969-62-5 (5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 851969-62-5
• MF: C₁₉H₂₅N₅O₂S
• MW: 387.49910235405
• CID: 6267571
• PubChem ID: 3240418
• Update Time: 2025-10-24

5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 851969-62-5
• 5-[(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-((4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• MLS000045181
• 5-[(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl]-2-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• AKOS024589810
• CHEMBL1894855
• HMS2573E19
• 5-[(4-ethylpiperazin-1-yl)-(3-methoxyphenyl)methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• SMR000026781
• SR-01000127763
• F0631-0344
• SR-01000127763-1

• Inchi： 1S/C19H25N5O2S/c1-4-22-8-10-23(11-9-22)16(14-6-5-7-15(12-14)26-3)17-18(25)24-19(27-17)20-13(2)21-24/h5-7,12,16,25H,4,8-11H2,1-3H3
• InChI Key： LGQWGYQIGWJXSZ-UHFFFAOYSA-N
• SMILES： S1C2=NC(C)=NN2C(=C1C(C1C=CC=C(C=1)OC)N1CCN(CC)CC1)O

Computed Properties

• Exact Mass: 387.17289623g/mol
• Monoisotopic Mass: 387.17289623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.4Ų

Additional information on 5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

5-(4-Ethylpiperazin-1-yl)(3-Methoxyphenyl)Methyl-2-Methyl-1,2,4-Triazolo[3,2-b][1,3]Thiazol-6-Ol: A Comprehensive Overview

The compound 5-(4-ethylpiperazin-1-yl)(3-methoxyphenyl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, also known by its CAS number 851969-62-5, is a complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry. This molecule showcases an intricate fusion of bicyclic structures and functional groups, making it a potential candidate for various pharmacological applications.

Firstly, the core structure of this compound consists of a 1,2,4triazolo[3,2-b][1,3]thiazole ring system. This bicyclic framework is notable for its stability and ability to accommodate various substituents, which can influence both its pharmacokinetics and biological activity. The triazole-thiazole fusion introduces unique electronic and steric properties that may be exploited in drug design.

Among the substituents, the 4-ethylpiperazin-1-yl group is a key feature of this compound. Piperazine derivatives are widely used in medicinal chemistry as they provide excellent solubility and bioavailability due to their amphiphilic nature. The ethyl substitution on the piperazine ring further enhances its lipophilicity, which can play a crucial role in optimizing the compound's pharmacokinetic profile.

Another significant substituent is the 3-methoxyphenylmethyl group. Methoxy groups are known to exert diverse effects in organic chemistry, including influencing absorption, distribution, metabolism, and excretion (ADME) properties. The presence of a methoxy group on the phenyl ring at the 3-position suggests that it may contribute to both electronic and steric effects, potentially enhancing the compound's interactions with biological targets.

The 2-methyl substitution on the triazolo-thiazole core adds another layer of complexity to this molecule. Methyl groups are often used in medicinal chemistry to fine-tune the physicochemical properties of compounds, such as increasing lipophilicity or altering hydrogen bonding capabilities. This modification may also influence the compound's binding affinity to target proteins.

Recent studies have highlighted the importance of heterocyclic chemistry in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The unique combination of rings in this compound makes it a promising template for designing inhibitors against various enzymes, including those involved in cancer signaling pathways.

Furthermore, the biological activity of this compound has been explored in several preclinical models. Its ability to modulate key cellular processes, such as signal transduction and transcriptional regulation, positions it as a potential candidate for treating diseases like cancer, inflammation, and neurodegenerative disorders.

Recent advancements in computational chemistry have also enabled researchers to gain deeper insights into the molecular interactions of this compound. Through advanced modeling techniques, scientists can predict how different substituents influence the compound's binding to target proteins, thereby guiding rational drug design efforts.